Cas no 7357-10-0 (Phenol,2,2'-[(methylimino)bis(methylene)]bis[4,6-bis(1,1-dimethylethyl)-3-methyl-(9CI))

• Product name: Phenol,2,2'-[(methylimino)bis(methylene)]bis[4,6-bis(1,1-dimethylethyl)-3-methyl-(9CI)
• CAS No: 7357-10-0
• MF: C₃₃H₅₃NO₂
• MW: 495.779430150986
• CID: 575324
• PubChem ID: 241233

Phenol,2,2'-[(methylimino)bis(methylene)]bis[4,6-bis(1,1-dimethylethyl)-3-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,2,2'-[(methylimino)bis(methylene)]bis[4,6-bis(1,1-dimethylethyl)-3-methyl-(9CI)
• 4,6-ditert-butyl-2-[[(3,5-ditert-butyl-2-hydroxy-6-methylphenyl)methyl-methylamino]methyl]-3-methylphenol
• 2,2'-[(methylimino)dimethanediyl]bis(4,6-di-tert-butyl-3-methylphenol)
• AC1L66WZ
• AC1Q79F6
• AG-K-55912
• AR-1D0932
• CTK5D8260
• NSC48460
• NSC-48460
• DTXSID90286977
• 7357-10-0

• Inchi： InChI=1S/C33H53NO2/c1-20-22(28(35)26(32(9,10)11)16-24(20)30(3,4)5)18-34(15)19-23-21(2)25(31(6,7)8)17-27(29(23)36)33(12,13)14/h16-17,35-36H,18-19H2,1-15H3
• InChI Key： BWEFJCWQQQNLBI-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(C=C1C(C)(C)C)C(C)(C)C)O)CN(C)CC2=C(C(=CC(=C2O)C(C)(C)C)C(C)(C)C)C

Computed Properties

• Exact Mass: 495.40800
• Monoisotopic Mass: 495.40762993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.70000
• LogP: 8.53660